N-(4-methoxyphenyl)-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide

• IUPAC Name: N-(4-methoxyphenyl)-4-morpholin-4-ylsulfonylthiophene-2-carboxamide
• InChI: InChI=1S/C16H18N2O5S2/c1-22-13-4-2-12(3-5-13)17-16(19)15-10-14(11-24-15)25(20,21)18-6-8-23-9-7-18/h2-5,10-11H,6-9H2,1H3,(H,17,19)
• InChI Key: QSJKQRNEJNCFGL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC(=CS2)S(=O)(=O)N3CCOCC3
• Molecular Formula: C16H18N2O5S2
• Molecular Weight: 382.5 g/mol

Description

N-(4-methoxyphenyl)-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide, also known as NSC 750847, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic properties.

Scientific Research Applications

N-(4-methoxyphenyl)-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide 750847 has been studied for its potential therapeutic properties in a variety of research areas, including cancer, inflammation, and neurological disorders. In cancer research, N-(4-methoxyphenyl)-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide 750847 has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. Inflammation research has also shown that N-(4-methoxyphenyl)-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide 750847 has anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. In neurological disorder research, N-(4-methoxyphenyl)-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide 750847 has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's.

Mechanism of Action

N-(4-methoxyphenyl)-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide 750847 is believed to exert its therapeutic effects through the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-kB pathway. By inhibiting these pathways, N-(4-methoxyphenyl)-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide 750847 can prevent the proliferation of cancer cells, reduce inflammation, and protect neurons from damage.
Biochemical and Physiological Effects:
N-(4-methoxyphenyl)-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide 750847 has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In cancer research, N-(4-methoxyphenyl)-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide 750847 has been shown to induce apoptosis, inhibit angiogenesis, and inhibit the migration and invasion of cancer cells. In inflammation research, N-(4-methoxyphenyl)-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide 750847 has been shown to reduce the production of pro-inflammatory cytokines and chemokines. In neurological disorder research, N-(4-methoxyphenyl)-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide 750847 has been shown to protect neurons from oxidative stress and reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide 750847 has several advantages for lab experiments, including its synthetic accessibility, low toxicity, and potential therapeutic properties. However, there are also limitations to its use in experiments, including its limited solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for the study of N-(4-methoxyphenyl)-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide 750847. One potential direction is the development of N-(4-methoxyphenyl)-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide 750847 analogs with improved solubility and selectivity. Another direction is the investigation of N-(4-methoxyphenyl)-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide 750847 in combination with other therapeutics for the treatment of cancer, inflammation, and neurological disorders. Additionally, further studies are needed to fully elucidate the mechanism of action of N-(4-methoxyphenyl)-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide 750847 and its potential for clinical use.
Conclusion:
N-(4-methoxyphenyl)-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide 750847 is a synthetic compound with potential therapeutic properties in cancer, inflammation, and neurological disorders. Its mechanism of action involves the inhibition of various signaling pathways, and it has been shown to have a variety of biochemical and physiological effects. While there are advantages and limitations to its use in lab experiments, there are several future directions for its study, including the development of analogs and investigation in combination with other therapeutics.